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Compound of Interest

Compound Name: Diethyl furfurylidenemalonate

Cat. No.: B097391 Get Quote

This document provides immediate and essential safety, handling, and disposal information for

Diethyl furfurylidenemalonate, designed for researchers, scientists, and drug development

professionals. Given that specific safety and toxicological data for Diethyl
furfurylidenemalonate is not readily available, the following guidance is based on general

principles of laboratory safety and data from structurally similar compounds. A thorough,

laboratory-specific risk assessment is mandatory before handling this chemical.

I. Personal Protective Equipment (PPE)
When handling Diethyl furfurylidenemalonate, a comprehensive PPE strategy is crucial to

minimize exposure. The following table outlines the recommended PPE.

Protection Type Recommended Equipment Purpose

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors.

Skin Protection

Chemical-resistant lab coat,

long pants, and closed-toe

shoes.

Prevents skin contact with the

substance.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Protects hands from direct

contact.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.
Minimizes inhalation of vapors.
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Always inspect PPE for damage before use and ensure it is appropriate for the scale of the

operation.

II. Quantitative Data for a Structurally Similar
Compound
Specific quantitative data for Diethyl furfurylidenemalonate is not available. The following

table presents data for a structurally similar compound, Diethyl ethylidenemalonate, for

illustrative purposes only.[1][2]

Property Value

Physical State Liquid

Appearance Colorless

Boiling Point 115 - 116 °C / 239 - 240.8 °F

Flash Point > 110 °C / > 230 °F

Specific Gravity 1.019 g/cm³

Molecular Formula C9 H14 O4

Molecular Weight 186.21

Note: This data is for Diethyl ethylidenemalonate and should be used as a general reference

only. The properties of Diethyl furfurylidenemalonate may differ.

III. Experimental Protocol: Safe Handling of Diethyl
Furfurylidenemalonate
This protocol outlines the essential steps for safely handling Diethyl furfurylidenemalonate in

a laboratory setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.
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Ensure that an eyewash station and safety shower are readily accessible.[3]

Remove all potential ignition sources from the work area.[4][5]

Ground and bond containers and receiving equipment to prevent static discharges.[3][4]

2. Handling the Chemical:

Wear the appropriate PPE as detailed in Section I.

Avoid direct contact with skin, eyes, and clothing.[1][2]

Do not inhale vapors or mists.[4]

Use non-sparking tools.[3][5]

Keep the container tightly closed when not in use.[3][4]

3. Accidental Spills:

In case of a spill, evacuate the area.

For small spills, absorb with an inert, non-combustible material (e.g., sand, vermiculite) and

place in a sealed container for disposal.

For large spills, follow your institution's emergency procedures.

4. First Aid Measures:

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[3]

If on skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.[4]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[4]

If swallowed: Rinse mouth. Do NOT induce vomiting.[3]

In all cases of exposure, seek immediate medical attention.
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IV. Disposal Plan
All waste containing Diethyl furfurylidenemalonate must be treated as hazardous waste.

Waste Collection: Collect all waste, including contaminated PPE and absorbent materials, in

a clearly labeled, sealed container.

Storage: Store waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.

Disposal: Dispose of the chemical waste through your institution's hazardous waste

management program, following all local, state, and federal regulations. Do not dispose of it

down the drain.

V. Workflow and Logical Relationships
The following diagram illustrates the workflow for the safe handling and disposal of Diethyl
furfurylidenemalonate.
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Caption: Workflow for Safe Handling of Diethyl furfurylidenemalonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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